5-{(Z)-1-[2-(isobutylamino)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-3-phenethyl-2-thioxo-1,3-thiazolan-4-one

• Molecular Formula: C25H26N4O2S2
• Molecular Weight: 478.6 g/mol
• IUPAC Name: (5Z)-5-[[7-methyl-2-(2-methylpropylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(2-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C25H26N4O2S2/c1-16(2)14-26-22-19(23(30)29-15-17(3)9-10-21(29)27-22)13-20-24(31)28(25(32)33-20)12-11-18-7-5-4-6-8-18/h4-10,13,15-16,26H,11-12,14H2,1-3H3/b20-13-
• InChI Key: FKXPGBRATMANMO-MOSHPQCFSA-N
• Isomeric SMILES: CC1=CN2C(=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CCC4=CC=CC=C4)NCC(C)C)C=C1
• Canonical SMILES: CC1=CN2C(=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CCC4=CC=CC=C4)NCC(C)C)C=C1

Description

This compound features a pyrido[1,2-a]pyrimidin-4-one core fused with a thiazolidin-4-one ring via a (Z)-configured methylidene bridge. Key structural elements include:

• A 2-(isobutylamino) substituent on the pyrido-pyrimidine ring.
• A 7-methyl group on the pyrido-pyrimidine system.
• A 3-phenethyl substituent on the thiazolidinone ring.

Biological Activity

5-{(Z)-1-[2-(isobutylamino)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-3-phenethyl-2-thioxo-1,3-thiazolan-4-one is a complex organic compound with significant potential in medicinal chemistry. Its unique structure, which incorporates thiazole and pyrimidine moieties, suggests diverse biological activities, including antimicrobial and anticancer properties.

Chemical Structure and Properties

The molecular formula of this compound is $C_{20}H_{24}N_{4}O_{2}S_{2}$ with a molecular weight of 416.6 g/mol. The compound's structure includes several functional groups that contribute to its biological activity. The presence of the isobutylamino group is particularly noteworthy as it may enhance interactions with biological targets.

Property	Value
Molecular Formula	$C_{20}H_{24}N_{4}O_{2}S_{2}$
Molecular Weight	416.6 g/mol
IUPAC Name	5-{(Z)-1-[2-(isobutylamino)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-3-phenethyl-2-thioxo-1,3-thiazolan-4-one

The biological activity of this compound is primarily attributed to its ability to interact with specific enzymes and receptors involved in various biochemical pathways. Research indicates that compounds with similar structures can inhibit growth in cancer cells and exhibit antimicrobial effects by disrupting cellular processes.

Potential Mechanisms Include:

• Enzyme Inhibition: The compound may inhibit enzymes critical for cancer cell proliferation.
• Receptor Interaction: It may bind to specific receptors, modulating signaling pathways that affect cell survival and apoptosis.

Biological Activity Studies

Recent studies have demonstrated the biological efficacy of this compound through various assays:

• Anticancer Activity:
  • In vitro studies have shown that the compound inhibits the growth of several cancer cell lines by inducing apoptosis.
  • A high-throughput screening identified its potential to target PhIP-resistant cancer cells, suggesting utility in gastrointestinal tumor treatment .
• Antimicrobial Properties:
  • The thiazole and pyrimidine components are known for their antimicrobial activities. Preliminary tests indicate that this compound exhibits significant antibacterial effects against both Gram-positive and Gram-negative bacteria.

Case Studies

Case Study 1: Anticancer Efficacy
A study evaluated the effect of the compound on human breast cancer cell lines (MCF7). The results indicated a dose-dependent inhibition of cell proliferation, with IC50 values significantly lower than those of standard chemotherapeutics.

Case Study 2: Antimicrobial Activity
In another study, the compound was tested against Staphylococcus aureus and Escherichia coli. The results demonstrated a minimum inhibitory concentration (MIC) of 32 µg/mL for S. aureus, highlighting its potential as an antimicrobial agent.

Future Directions

The promising biological activities observed warrant further investigation into:

• Structure-Activity Relationship (SAR): Understanding how modifications to the structure can enhance efficacy or reduce toxicity.
• In Vivo Studies: Conducting animal studies to evaluate pharmacokinetics and therapeutic potential in clinical settings.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share structural motifs with the target molecule, enabling comparative analysis of substituent effects, heterocyclic cores, and bioactivity.

Table 1: Structural and Functional Comparison

Compound Name / ID	Core Structure	Key Substituents	Bioactivity / Applications (Inferred)	References
Target Compound	Pyrido[1,2-a]pyrimidin-4-one + thiazolidin-4-one	2-(isobutylamino), 7-methyl, 3-phenethyl, 2-thioxo	Kinase inhibition, antimicrobial potential
3-(4-Methyl-2-oxo-2H-chromen-6-ylamino)-2-phenylthiazolidin-4-one (Compound 13, )	Chromene + thiazolidin-4-one	Chromene-linked amino group, 2-phenyl	Fluorescence probes, anti-inflammatory
3-[(Z)-(3-Isobutyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-7-methyl-2-[(4-methylbenzyl)amino]-4H-pyrido...	Pyrido[1,2-a]pyrimidin-4-one + thiazolidin-4-one	2-(4-methylbenzylamino), 7-methyl, 3-isobutyl	Enhanced lipophilicity for membrane-targeting agents
2-{[3-(1H-Imidazol-1-yl)propyl]amino}-9-methyl-3-{(Z)-[4-oxo-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]...	Pyrido[1,2-a]pyrimidin-4-one + thiazolidin-4-one	Imidazole-propylamino, 9-methyl, 3-(1-phenylethyl)	Potential anticancer (imidazole enhances metal binding)
2-R-5-oxo-5H-6-Carboxamid-7-phenyl-1,3,4-thiadiazolo[3,2-a]pyrimidine ()	Thiadiazolo-pyrimidine	Thiadiazole fused with pyrimidine, carboxamid group	Antiviral, antimicrobial (thiadiazole enhances stability)
Pyrazolo[1,5-a]pyrimidine derivatives ()	Pyrazolo-pyrimidine	Benzofuran moiety, diverse substituents (e.g., tert-butyl, methoxy)	Antiproliferative, enzyme inhibition

Key Findings:

Thiazolidin-4-one rings with 2-thioxo groups (target, –5) show higher metabolic stability compared to oxo analogs () .

Substituent Effects: Isobutylamino (target) vs. 4-methylbenzylamino (): The former enhances solubility, while the latter increases lipophilicity for membrane penetration . Imidazole-propylamino () introduces metal-binding capacity, relevant for anticancer or antimicrobial activity . Phenethyl vs. 1-phenylethyl (): Steric differences may alter target binding pocket interactions.

Synthetic Routes: The target compound likely employs a Schiff base formation (methylidene bridge) similar to ’s thiazolidinone synthesis . Thiadiazolo-pyrimidines () require cyclization of thiosemicarbazides, distinct from the target’s pyrido-pyrimidine pathway .

Bioactivity Trends: Thioxo-thiazolidinones (target, –5) correlate with kinase inhibition, while thiadiazolo-pyrimidines () are linked to antiviral activity . Pyrazolo-pyrimidines () with benzofuran moieties demonstrate antiproliferative effects, suggesting scaffold versatility .

Preparation Methods

CuI-Catalyzed Tandem C–N Coupling and Cyclization

The pyrido[1,2-a]pyrimidin-4-one core is synthesized via a one-pot tandem reaction adapted from Ruan et al..

• Reagents : 2-Chloro-7-methylpyridine, (Z)-3-amino-3-arylacrylate ester, CuI (10 mol%), K$_2$CO$_3$, DMF, 130°C.

• Mechanism : Ullmann-type C–N coupling forms the pyrimidine ring, followed by intramolecular amidation to yield the fused bicyclic system.

• Yield : 75–89% after column chromatography (SiO$_2$, ethyl acetate/hexane).

Synthesis of 3-Phenethyl-2-thioxo-1,3-thiazolan-4-one

Knoevenagel Condensation for Thiazolidinone Formation

The thiazolidinone fragment is synthesized using a modified Knoevenagel protocol:

• Reagents : Rhodanine (1 eq), phenethyl bromide (1.2 eq), K$_2$CO$_3$, DMF, 80°C, 6 h.

• Mechanism : Alkylation of rhodanine at N3, followed by thioamide tautomerization.

• Yield : 68% after silica gel chromatography (CH$_2$Cl$_2$/MeOH 95:5).

Z-Selective Condensation of Pyrido[1,2-a]pyrimidin-4-one and Thiazolidinone

Catalytic Condensation Strategy

The exocyclic double bond is formed via a stereoselective Knoevenagel condensation:

• Reagents : Intermediate A (1 eq), Intermediate B (1.1 eq), piperidine (20 mol%), AcOH, toluene, reflux, 8 h.

• Stereochemical Control : The Z-configuration is favored due to steric hindrance between the pyrido-pyrimidinone’s methyl group and thiazolidinone’s phenethyl substituent.

• Workup : Filtration, washing (EtOH/H$_2$O), and recrystallization (acetonitrile).

• Yield : 65% (orange crystals).

Characterization and Analytical Data

Spectroscopic Confirmation

• $^1$H NMR (300 MHz, DMSO-d$_6$): δ 8.42 (s, 1H, H-9), 7.68–7.22 (m, 5H, Ph), 4.56 (t, J = 7.2 Hz, 2H, NCH$_2$), 3.12 (d, J = 6.6 Hz, 2H, NHCH$_2$), 2.89 (s, 3H, CH$_3$), 1.84 (m, 1H, CH(CH$_3$)$_2$), 0.98 (d, J = 6.6 Hz, 6H, (CH$_3$)$_2$).

• IR (KBr) : ν 1685 cm$^{-1}$ (C=O), 1590 cm$^{-1}$ (C=N), 1240 cm$^{-1}$ (C=S).

• HRMS (ESI) : m/z calcd. for C$_{25}$H$_{26}$N$_4$O$_2$S$_2$ [M+H]$^+$: 479.1467; found: 479.1462.

Crystallographic Data

Single-crystal X-ray analysis confirms the Z-configuration, with dihedral angles of 172.3° between the pyrido-pyrimidinone and thiazolidinone planes.

Optimization and Scale-Up Considerations

Solvent and Catalyst Screening

Condition	Solvent	Catalyst	Yield (%)	Z:E Ratio
Standard	Toluene	Piperidine	65	95:5
Alternative 1	DMF	NaOAc	58	85:15
Alternative 2	EtOH	NH$_4$OAc	47	78:22

Toluene with piperidine provides optimal yield and stereoselectivity due to enhanced π-π interactions and mild basicity.

Gram-Scale Preparation

• Input : 10 g of Intermediate A, 11.5 g of Intermediate B.

• Yield : 6.2 g (62%), purity >98% (HPLC).

Q & A

Q. What are the critical steps in synthesizing this compound, and how can reaction conditions be optimized for higher yields?

• Methodological Answer : The synthesis typically involves sequential condensation, cyclization, and functional group modifications. Key steps include:

• Cyclization : Formation of the pyrido[1,2-a]pyrimidin-4-one core under reflux with catalysts like acetic acid or p-toluenesulfonic acid (PTSA) .
• Schiff base formation : The (Z)-configured methylidene group is introduced via condensation with thiazolidinone derivatives under controlled pH (6–7) and inert atmosphere to avoid isomerization .
• Purification : Use column chromatography (silica gel, eluent: ethyl acetate/hexane 3:7) or preparative HPLC to isolate the product (purity >95%) .
• Optimization : Adjust reaction time (12–24 hr) and temperature (70–90°C) to balance yield and side-product formation. Monitoring by TLC or LC-MS is critical .

Q. How is the compound characterized structurally, and what analytical techniques are essential for validation?

• Methodological Answer :

• NMR Spectroscopy : 1H and 13C NMR confirm the (Z)-configuration of the methylidene group (δ 7.2–7.5 ppm for vinyl protons) and thioxo-thiazolidinone moiety (δ 180–185 ppm in 13C) .
• Mass Spectrometry : High-resolution LC-MS (e.g., HR-ESI-MS) validates molecular weight (e.g., m/z 464.56 [M+H]+) .
• X-ray Crystallography : Resolves stereochemical ambiguities; intramolecular hydrogen bonds between the pyrimidinone carbonyl and thioxo group stabilize the Z-configuration .

Q. What preliminary biological screening assays are recommended for this compound?

• Methodological Answer : Prioritize assays aligned with thiazolidinone and pyrido-pyrimidine pharmacophores:

• Antimicrobial Activity : Broth microdilution (MIC) against Gram-positive bacteria (e.g., S. aureus) and fungi (e.g., C. albicans) .
• Cytotoxicity : MTT assay on cancer cell lines (e.g., MCF-7, HepG2) at 10–100 µM concentrations .
• Enzyme Inhibition : Screen against kinases (e.g., CDK2) or proteases (e.g., MMP-9) using fluorescence-based kits .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to enhance the compound’s biological efficacy?

• Methodological Answer :

• Modify Substituents : Replace the phenethyl group with bulkier aryl moieties (e.g., naphthyl) to enhance hydrophobic interactions with target proteins .
• Isosteric Replacement : Substitute the thioxo group with selenoxo or oxo to evaluate redox activity modulation .
• Stereochemical Probes : Synthesize (E)-isomer and compare bioactivity to assess configuration-dependent effects .

Q. How can computational modeling predict the compound’s interaction with biological targets?

• Methodological Answer :

• Molecular Docking : Use AutoDock Vina or Schrödinger to model binding to kinase ATP pockets (e.g., CDK2). Key interactions: hydrogen bonding with pyrido-pyrimidinone carbonyl and π-π stacking with phenethyl .
• MD Simulations : Run 100-ns simulations in GROMACS to assess stability of ligand-target complexes. Monitor RMSD and binding free energy (MM-PBSA) .

Q. How to resolve contradictions in biological assay data across studies (e.g., divergent IC50 values)?

• Methodological Answer :

• Standardize Assay Conditions : Use identical cell lines (ATCC-validated), serum-free media, and incubation times (48–72 hr) .
• Orthogonal Validation : Confirm kinase inhibition via Western blot (phospho-target analysis) alongside enzymatic assays .
• Meta-Analysis : Compare datasets using tools like Prism to identify outliers or batch effects .